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Compound of Interest

Compound Name: Triethyl(trifluoromethyl)silane

An In-depth Technical Guide to the Physical Properties of (Trifluoromethyl)triethylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
(Trifluoromethyltriethylsilane. The information is presented to assist researchers, scientists,
and professionals in drug development in understanding the fundamental characteristics of this
compound. All quantitative data has been summarized in structured tables for ease of
comparison.

Core Physical Properties

(Trifluoromethyltriethylsilane, also known as Triethyl(trifluoromethyl)silane or Triethylsilyl
trifluoromethane, is an organosilicon compound with the chemical formula C7H15F3Si[1]. It is
recognized for its utility in organic synthesis, particularly for introducing the trifluoromethyl
group into molecules, a common strategy in the development of pharmaceuticals and
agrochemicals to enhance biological activity and stability[1].

Quantitative Physical Data

The following table summarizes the key physical properties of (Trifluoromethyl)triethylsilane.
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Property Value Units Conditions Source(s)
Molecular Weight  184.27 g/mol [11[2]
Boiling Point 56 - 57 °C at 60 mmHg [1][3]
Density 0.98 g/mL at 25 °C [1][3]
Refractive Index 1.382 at 20 °C (n20/D) [1][3]
Appearance Colorless to light iquid o

yellow
Purity >98% (GC) [1]

Identification and Chemical Structure

Identifier Value Source(s)
CAS Number 120120-26-5 [1]
Molecular Formula C7H15F3Si [1][2]
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
(Trifluoromethyltriethylsilane are not explicitly available in the searched literature. However, the
following are general methodologies typically employed for measuring such properties.

Boiling Point Determination: The boiling point is typically determined by distillation. The
compound is heated, and the temperature at which the liquid and vapor phases are in
equilibrium at a given pressure is recorded. For substances with high boiling points or those
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that decompose at atmospheric pressure, vacuum distillation is employed, as is the case for
(Trifluoromethyltriethylsilane, which has a reported boiling point at a reduced pressure of 60
mmHg[1][3].

Density Measurement: The density of a liquid is commonly measured using a pycnometer or a
digital density meter. These instruments determine the mass of a known volume of the liquid at
a specific temperature, allowing for the calculation of density.

Refractive Index Measurement: The refractive index is determined using a refractometer. A
drop of the liquid is placed on the prism of the instrument, and the refractive index is read
directly from the scale or digital display at a specified temperature and wavelength of light
(typically the sodium D-line, 589 nm).

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates
the logical relationships between the fundamental properties of (Trifluoromethyl)triethylsilane.

Logical Relationships of Physical Properties
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Caption: Interrelation of the physical properties of (Trifluoromethyl)triethylsilane.

This guide provides a foundational understanding of the physical properties of
(Trifluoromethyl)triethylsilane. For further information on its reactivity and applications,
researchers are encouraged to consult the relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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